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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101

For Immediate Reference: Treat 1,3-Dibromo-2-methylpropane as a hazardous waste.
Professional disposal is required. Do not discharge into drains or the environment.

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dibromo-2-methylpropane (CAS No. 28148-04-1), a halogenated hydrocarbon. The following
procedures are based on established protocols for handling and disposing of hazardous
chemical waste and information from safety data sheets of closely related compounds.

l. Immediate Safety and Handling Precautions

Before handling 1,3-Dibromo-2-methylpropane for disposal, ensure all safety measures are in
place. This compound is presumed to be hazardous, and caution is paramount.

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times.[1][2][3] This
includes:

o

Chemical-resistant gloves (e.qg., nitrile rubber).

o

Safety goggles with side-shields or a face shield.[2]

[¢]

A lab coat or chemical-resistant apron.

[¢]

In case of vapors or aerosols, use a full-face respirator.[2]
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» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[2][3][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
Use non-sparking tools and explosion-proof equipment.[1]

Il. Quantitative Data Summary

While specific quantitative disposal limits for 1,3-Dibromo-2-methylpropane are not readily
available, the following table summarizes its known physical and chemical properties, which
inform its hazardous waste profile.

Property Value

CAS Number 28148-04-1

Molecular Formula CaHsBr2

Molecular Weight 215.91 g/mol

Appearance Colorless to pale yellow liquid
GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

Note: GHS Hazard Statements are based on data for closely related compounds and should be
treated as indicative for 1,3-Dibromo-2-methylpropane.

lll. Step-by-Step Disposal Protocol

The disposal of 1,3-Dibromo-2-methylpropane must be conducted in accordance with local,
state, and federal regulations. The primary methods involve professional hazardous waste
services.

Step 1: Waste Segregation and Collection

o Separate Waste Streams: It is crucial to collect halogenated hydrocarbon waste, like 1,3-
Dibromo-2-methylpropane, separately from non-halogenated waste. This practice can
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significantly reduce disposal costs.

o Use Appropriate Containers: Collect the waste in a designated, properly labeled, and sealed
container. The container must be chemically resistant and in good condition.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,3-Dibromo-2-methylpropane,” and any applicable hazard symbols (e.g., irritant).

Step 2: On-Site Storage

» Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area
designated for hazardous waste.[1][2][4]

e Secondary Containment: Place the primary waste container in a larger, chemically resistant
secondary container to prevent spills.

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents and strong bases.[3]

Step 3: Professional Disposal

e Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through
a licensed professional waste disposal service.[4]

e Manifesting: Ensure all required hazardous waste manifests are completed accurately for
transportation and tracking.

o Approved Disposal Methods: The approved disposal methods for halogenated hydrocarbons
include:

o Controlled Incineration: High-temperature incineration at a licensed facility, often with flue
gas scrubbing to neutralize acidic byproducts.[1]

o Chemical Destruction Plant: Treatment at a specialized facility designed to break down
hazardous chemicals.[1]

Never pour 1,3-Dibromo-2-methylpropane down the drain or dispose of it with regular
laboratory trash.[1]
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IV. Accidental Spill Cleanup

In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure
adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition from the spill area.

o Contain the Spill: Use an inert, absorbent material such as sand, clay, or diatomaceous earth
to contain the spill.[5]

o Collect and Dispose: Carefully collect the absorbent material and place it into a sealed,
labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dibromo-2-
methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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